Cas no 1804680-91-8 (Methyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate)

• Product Name: Methyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate
• CAS No: 1804680-91-8
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4800771
• Update Time: 2025-05-25

Methyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate

• Inchi： 1S/C9H10F2N2O3/c1-16-6(14)3-4-2-5(7(10)11)9(15)13-8(4)12/h2,7H,3H2,1H3,(H3,12,13,15)
• InChI Key： VOFUFMMNVBCCLU-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=C(C=1)CC(=O)OC)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: -0.3
• Topological Polar Surface Area: 81.4

Additional information on Methyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate

Comprehensive Overview of Methyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate (CAS No. 1804680-91-8)

Methyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate (CAS No. 1804680-91-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, exhibits versatile applications in drug discovery and material science. Its molecular structure, featuring an acetate ester group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential role in developing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

In recent years, the compound's relevance has surged due to its potential in addressing antibiotic resistance, a critical global health challenge. The difluoromethyl group, known for its electron-withdrawing properties, enhances the compound's stability and bioavailability, making it a promising candidate for drug design. Additionally, its hydroxypyridine scaffold is frequently explored in cancer research, as similar structures have shown efficacy in targeting tumor pathways. These attributes position Methyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate as a focal point in medicinal chemistry.

From a synthetic perspective, the compound's CAS No. 1804680-91-8 serves as a key identifier for researchers sourcing high-purity materials. Its synthesis often involves multi-step reactions, including esterification and fluorination, which are topics of interest in organic synthesis forums. Laboratories optimizing these processes frequently discuss yield improvement and green chemistry techniques, reflecting the industry's shift toward sustainable practices. The compound's spectroscopic data (e.g., NMR, IR) is also widely shared in academic circles to validate its structure.

The agrochemical sector has also explored Methyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate for its potential as a pesticide intermediate. Its pyridine core is a common motif in crop protection agents, and the difluoromethyl group may contribute to enhanced pest selectivity. This dual applicability in pharmaceuticals and agrochemicals underscores its interdisciplinary importance, driving collaborations between chemists and biologists.

As the scientific community prioritizes AI-driven drug discovery, compounds like Methyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate are increasingly studied via computational modeling. Researchers leverage machine learning to predict its interactions with biological targets, accelerating the identification of lead compounds. This trend aligns with searches for "pyridine derivatives in drug development" and "fluorinated compounds in medicine," highlighting the compound's alignment with contemporary research themes.

In summary, Methyl 2-amino-5-(difluoromethyl)-6-hydroxypyridine-3-acetate (CAS No. 1804680-91-8) represents a convergence of innovation in organic chemistry, pharmacology, and sustainable science. Its structural features and diverse applications make it a subject of ongoing exploration, particularly in addressing pressing challenges like antimicrobial resistance and precision agriculture. For researchers and industry professionals, this compound offers a compelling case study in the intersection of molecular design and real-world impact.